(1S)-1-(3-Chlorophenyl)-2-fluoroethanamine

• Molecular Formula: C8H9ClFN
• Molecular Weight: 173.61 g/mol
• IUPAC Name: (1S)-1-(3-chlorophenyl)-2-fluoroethanamine
• InChI: InChI=1S/C8H9ClFN/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4,8H,5,11H2/t8-/m1/s1
• InChI Key: HMWKDSZQAOITIQ-MRVPVSSYSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)[C@@H](CF)N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(CF)N

Description

(1S)-1-(3-Chlorophenyl)-2-fluoroethanamine is a chiral amine featuring a 3-chlorophenyl group attached to a fluorinated ethylamine backbone. Its stereochemistry (S-configuration) and substitution pattern play critical roles in its physicochemical and biological properties.

This compound is structurally related to pharmaceutical intermediates and active ingredients, particularly in antimicrobial and enzyme inhibition applications. For instance, (S)-enantiomers of chlorophenyl-substituted amines have demonstrated higher inhibition of photosynthetic electron transport (PET) in spinach chloroplasts compared to their (R)-counterparts .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-1-(3-Chlorophenyl)-2-fluoroethanamine typically involves the reaction of 3-chlorobenzaldehyde with a fluorinating agent to introduce the fluorine atom. This is followed by a reductive amination process to introduce the amine group. The reaction conditions often require the use of catalysts and specific solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of (1S)-1-(3-Chlorophenyl)-2-fluoroethanamine may involve large-scale batch reactors where the reaction conditions are carefully controlled. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(1S)-1-(3-Chlorophenyl)-2-fluoroethanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different amines or alcohols.

Substitution: The chlorine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

(1S)-1-(3-Chlorophenyl)-2-fluoroethanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (1S)-1-(3-Chlorophenyl)-2-fluoroethanamine exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins that play a role in various biochemical pathways. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The position of halogens (Cl, F) on the phenyl ring significantly influences biological activity and chemical reactivity. Key comparisons include:

Compound Name	Substituents	Key Properties/Activities	Reference
(1S)-1-(3-Chlorophenyl)-2-fluoroethanamine	3-Cl, 2-F	High PET inhibition in chloroplasts
(S)-1-(4-Chloro-2-fluorophenyl)ethanamine	4-Cl, 2-F	Improved receptor selectivity
(1R)-1-(3-Chloro-2-fluorophenyl)ethanamine	3-Cl, 2-F (R-configuration)	Potential antimicrobial activity
(S)-1-(3-Bromophenyl)-2,2,2-trifluoroethanamine	3-Br, 2,2,2-F₃	Enhanced lipophilicity and stability

Key Findings :

• 3-Chloro vs. 4-Chloro : The meta-chloro group (3-Cl) in the target compound may favor π-π stacking in aromatic interactions, while para-chloro (4-Cl) derivatives (e.g., JS-2042) exhibit altered electronic effects that could enhance binding to specific targets .
• Fluorination: The 2-fluoro substituent in the target compound reduces metabolic oxidation compared to non-fluorinated analogs. Trifluoromethyl groups (e.g., in ) further increase electronegativity and stability but may reduce solubility .

Key Findings :

• (S)-Enantiomers are often superior in enzyme inhibition (e.g., PET in chloroplasts) due to stereospecific binding pockets .
• (R)-Enantiomers generally dominate in antimicrobial applications, as seen in 9b’s activity against methicillin-resistant Staphylococcus aureus (MRSA) at 1.95 µM .